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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

thermal decomposition of gold-mercury amalgam to release and quantify mercury. This

technique is crucial for various applications, including environmental monitoring, toxicological

studies, and quality control in artisanal and small-scale gold mining.

Introduction
The thermal decomposition of gold-mercury amalgam is a widely used method for separating

mercury from gold. The process relies on the significant difference in the boiling points of

mercury (356.7°C) and gold (2856°C)[1]. When the amalgam is heated, mercury vaporizes,

leaving the gold behind[1][2][3]. The released mercury vapor can then be quantified using

various analytical techniques, most commonly atomic absorption spectroscopy[4][5][6]. This

method is highly sensitive and is the basis for standardized procedures like EPA Method

7473[4][5][7][8][9].

Key Principles:

Amalgamation: Mercury's ability to dissolve other metals to form an alloy is known as

amalgamation[3][5]. In the context of gold, a solid or pasty amalgam is formed[2][10].

Thermal Decomposition: Controlled heating of the amalgam breaks the metallic bonds

between gold and mercury, leading to the volatilization of mercury.
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Detection: The gaseous elemental mercury is then measured, typically by Cold Vapor Atomic

Absorption Spectroscopy (CVAAS)[11].

Data Presentation
The following tables summarize key quantitative data related to the thermal decomposition of

gold-mercury amalgam and subsequent mercury analysis.

Table 1: Physical Properties of Mercury and Gold

Property Mercury (Hg) Gold (Au) Reference

Boiling Point 356.7 °C 2856 °C [1]

Melting Point -38.83 °C 1064 °C

Vapor Pressure @

20°C
0.0012 mm Hg N/A [12]

Table 2: Typical Instrumental Parameters for Mercury Analysis (EPA Method 7473)

Parameter Value Reference

Technique

Thermal Decomposition,

Amalgamation, Atomic

Absorption

[4][5]

Wavelength 253.7 nm [4][6]

Typical Working Range 0.05 - 600 ng [4][5]

Instrument Detection Limit

(IDL)
0.01 ng [5]

Sample Analysis Time < 5 minutes [8]

Table 3: Mercury Release Temperatures from Different Matrices
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Mercury
Species/Matrix

Onset of Release
(°C)

Peak Release (°C) Reference

Elemental Mercury

(Hg⁰)
~100 ~150 [13]

Gold Amalgam
Starts to quickly

release at 420
720 [14]

Mercuric Chloride

(HgCl₂)
~150 ~200 [13]

Mercuric Oxide (HgO) ~300 ~400 [13]

Mercuric Sulfide

(HgS)
~250 ~350 [13]

Experimental Protocols
This section details the methodologies for the thermal decomposition of gold-mercury amalgam

and the subsequent quantification of mercury, based on established methods such as EPA

Method 7473.

Principle
A sample containing gold-mercury amalgam is heated in a decomposition furnace with a

continuous flow of oxygen. The heating process first dries the sample and then thermally

decomposes it, releasing mercury vapor. The decomposition products are carried by the

oxygen stream through a catalytic furnace to remove interferents like halogens and

nitrogen/sulfur oxides. The gas stream then passes through a gold amalgamator that

selectively traps the mercury. After the system is flushed to remove any remaining gases, the

amalgamator is rapidly heated, releasing the purified mercury vapor. This vapor is then carried

into the light path of an atomic absorption spectrophotometer, where the absorbance is

measured at 253.7 nm. The absorbance is proportional to the mercury concentration in the

sample[4][5][6].

Apparatus and Materials
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Direct Mercury Analyzer: An instrument equipped with a decomposition furnace, a catalytic

furnace, a gold amalgamator, and an atomic absorption spectrophotometer. Commercial

instruments like the Teledyne Leeman Labs Hydra IIC or Milestone DMA-80 are suitable[5]

[15].

Sample Boats: Nickel or quartz boats for holding the amalgam sample.

Analytical Balance: Capable of weighing to 0.1 mg.

Reagents:

Oxygen (carrier gas)

Mercury-free water

Mercury standard stock solution (1000 µg/mL)[16]

Mercury working standards (prepared by serial dilution of the stock solution)[5]

Sample Preparation
For solid amalgam samples, a representative portion is accurately weighed into a sample boat.

The sample size should be chosen such that the expected mercury content falls within the

instrument's working range. No further chemical pretreatment is typically required[4][8].

Instrument Calibration
Prepare a series of mercury working standards by diluting the stock solution. Recommended

concentrations for a low range are 0.00, 0.05, 0.1, 0.2, 0.3, 0.4, and 0.5 ppm[5]. For a high

range, standards of 0, 1, 2, 3, 4, 5, and 6 ppm are recommended[5].

Analyze a blank (mercury-free water) to establish the baseline.

Analyze each working standard in triplicate.

Construct a calibration curve by plotting the mean absorbance versus the known mercury

concentration. The correlation coefficient (r²) should be ≥ 0.995.
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Verify the calibration by analyzing a known quality control standard. The measured value

should be within 10% of the true value[5].

Sample Analysis
Weigh a portion of the gold-mercury amalgam sample into a sample boat.

Place the sample boat into the autosampler or manually introduce it into the decomposition

furnace of the mercury analyzer.

Initiate the analysis sequence. A typical program consists of a drying step (e.g., 60 seconds)

followed by a decomposition step (e.g., 150 seconds)[17].

The instrument will automatically perform the thermal decomposition, amalgamation, and

detection steps.

The mercury concentration in the sample is calculated by the instrument's software based on

the calibration curve.

Quality Control
Analyze a method blank with each batch of samples to check for contamination.

Analyze a laboratory control sample (a certified reference material or a spiked sample) with

each batch to assess accuracy.

Analyze a sample duplicate for every 10 samples to assess precision.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the thermal decomposition of gold-

mercury amalgam and subsequent mercury analysis.
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Caption: Experimental workflow for mercury analysis.
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Logical Relationship of the Analytical Process
This diagram shows the logical steps and components involved in the analytical instrument.

{Sample (Au-Hg Amalgam)|Introduced into Furnace} Decomposition Furnace
Sample is heated in O2 stream.

Hg is vaporized.
O2 Carrier Gas

Catalyst Tube Interferences (halogens, NOx, SOx) are removed. Gold Amalgamator Elemental Hg is selectively trapped. AA Spectrophotometer
Absorbance measured at 253.7 nm

Signal is proportional to Hg concentration

Rapid Heating
Releases Hg

{Exhaust/Waste Trap}
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Caption: Logical flow of the analytical instrument.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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